Cas no 2227846-61-7 (4-amino-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1-ethylpyrrolidin-2-one)

• Product Name: 4-amino-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1-ethylpyrrolidin-2-one
• CAS No: 2227846-61-7
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 6269809
• PubChem ID: 165847080
• Update Time: 2025-10-15

4-amino-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1-ethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1-ethylpyrrolidin-2-one
• 2227846-61-7
• EN300-1635808

• Inchi： 1S/C11H18N4O/c1-4-15-9(16)5-8(12)11(15)10-7(2)6-13-14(10)3/h6,8,11H,4-5,12H2,1-3H3/t8-,11-/m0/s1
• InChI Key： OXCQGPVTIKGBCR-KWQFWETISA-N
• SMILES： O=C1C[C@@H]([C@@H](C2=C(C)C=NN2C)N1CC)N

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-amino-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1-ethylpyrrolidin-2-one

Introduction to 4-amino-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1-ethylpyrrolidin-2-one (CAS No. 2227846-61-7)

4-amino-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1-ethylpyrrolidin-2-one, with the CAS number 2227846-61-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidinone core and a substituted pyrazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyrrolidinone core is a versatile scaffold that has been extensively studied for its role in various biological processes. It is known for its ability to modulate enzyme activities and receptor interactions, making it a valuable component in the design of new drugs. The pyrazole moiety, on the other hand, is a heterocyclic aromatic ring that has been associated with a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

In recent years, the combination of these two structural elements has led to the development of compounds with enhanced therapeutic potential. 4-amino-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1-ethylpyrrolidin-2-one is one such compound that has shown promising results in preclinical studies. Research has indicated that this compound exhibits potent activity against specific targets, making it a potential candidate for the treatment of various diseases.

One of the key areas of interest for 4-amino-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1-ethylpyrrolidin-2-one is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are enzymes that play crucial roles in cell signaling and regulation. By modulating kinase activity, 4-amino-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1-ethylpyrrolidin-2-one may offer therapeutic benefits in conditions such as cancer and inflammatory diseases.

Additionally, the compound's ability to cross the blood-brain barrier (BBB) has been investigated. The BBB is a selective permeability barrier that protects the brain from harmful substances while allowing essential nutrients to pass through. Compounds that can effectively cross this barrier are highly sought after for the treatment of neurological disorders. Preliminary studies suggest that 4-amino-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1-ethylpyrrolidin-2-one may have favorable BBB penetration properties, making it a promising candidate for further development in this area.

The pharmacokinetic properties of 4-amino-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1-ethylpyrrolidin-2-one have also been evaluated. These properties are crucial for understanding how the compound behaves in the body and how it can be optimized for therapeutic use. Research has shown that the compound exhibits good oral bioavailability and favorable metabolic stability, which are important factors for drug development.

In terms of safety and toxicity, preliminary studies have indicated that 4-amino-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1-ethylpyrrolidin-2-one has a favorable safety profile at therapeutic doses. However, as with any new compound, further studies are needed to fully assess its safety and potential side effects.

The clinical development of 4-amino-5-(1,4-dimethyl-1H-pyrazol-5-y l)-1 - ethylpyrrolidin - 2 - one is an ongoing process. Preclinical studies have provided valuable insights into its potential therapeutic applications and mechanisms of action. However, more extensive clinical trials are necessary to validate these findings and to determine the optimal dosing regimens and treatment protocols.

Recent advancements in medicinal chemistry have also focused on optimizing the structure of 4-amino - 5 - ( 1 , 4 - dimeth yl - 1 H - pyraz ol - 5 - yl ) - 1 - ethylpyrrolidin - 2 - one to enhance its pharmacological properties. Techniques such as structure-based drug design (SBDD) and high-throughput screening (HTS) have been employed to identify derivatives with improved potency and selectivity.

In conclusion, 4-amino - 5 - ( 1 , 4 - dimeth yl - 1 H - pyraz ol - 5 - yl ) - 1 - ethylpyrrolidin - 2 - one (CAS No. 2227846 - 61 - 7) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and to optimize its use in various medical applications.